Cas no 154743-01-8 (N-cyclopropylaminosulfonamide)

• Product Name: N-cyclopropylaminosulfonamide
• CAS No: 154743-01-8
• MF: C₃H₈N₂O₂S
• MW: 136.172819137573
• CID: 106695
• PubChem ID: 21041394
• Update Time: 2025-06-14

N-cyclopropylaminosulfonamide Chemical and Physical Properties

Names and Identifiers

• Sulfamide,N-cyclopropyl-
• (sulfamoylamino)cyclopropane
• N-cyclopropylSulfamide
• (4-ISO-PROPOXY)BENZYL AMINE
• (4-Isopropoxyphenyl)methylamine
• 4-[Cyclopropyl(phenylsulphonyl)amino]piperidine
• AKOS BC-2642
• Albb-005373
• N-cyclopropyl-N-piperidin-4-yl-benzenesulfonamide
• TIMTEC-BB SBB010165
• Sulfamide, cyclopropyl- (9CI)
• N-cyclopropylaminosulfonamide
• EN300-188096
• SCHEMBL1646299
• 154743-01-8
• FT-0716106
• OOQSKHUOAWDXMS-UHFFFAOYSA-N
• AT20300
• A1-20522
• DA-43992

• Inchi： 1S/C3H8N2O2S/c4-8(6,7)5-3-1-2-3/h3,5H,1-2H2,(H2,4,6,7)
• InChI Key： OOQSKHUOAWDXMS-UHFFFAOYSA-N
• SMILES： S(N)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 136.03074
• Monoisotopic Mass: 136.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on N-cyclopropylaminosulfonamide

Recent Advances in the Study of N-cyclopropylaminosulfonamide (CAS: 154743-01-8) and Its Applications in Chemical Biology and Pharmaceutical Research

N-cyclopropylaminosulfonamide (CAS: 154743-01-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of enzyme inhibition and drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a key player in the development of novel therapeutics.

The synthesis of N-cyclopropylaminosulfonamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making the compound more accessible for further research. The study also explored the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, N-cyclopropylaminosulfonamide has shown promising results as an inhibitor of carbonic anhydrase, an enzyme implicated in several diseases, including glaucoma and cancer. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits high selectivity and potency against specific isoforms of the enzyme, suggesting its potential as a targeted therapeutic agent. The study utilized X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights for structure-based drug design.

Further research has explored the broader applications of N-cyclopropylaminosulfonamide in drug discovery. A preprint available on ChemRxiv (2024) described its use as a building block in the synthesis of sulfonamide-based drugs, which are widely used in antibiotics, diuretics, and anticonvulsants. The study highlighted the compound's versatility and its ability to enhance the pharmacokinetic properties of derived drugs, such as improved bioavailability and reduced toxicity.

Despite these advances, challenges remain in the development of N-cyclopropylaminosulfonamide-based therapeutics. A review in Expert Opinion on Drug Discovery (2023) pointed out the need for more extensive in vivo studies to assess the compound's safety and efficacy. Additionally, the review emphasized the importance of understanding its metabolic pathways and potential drug-drug interactions, which are critical for clinical translation.

In conclusion, N-cyclopropylaminosulfonamide (CAS: 154743-01-8) represents a promising candidate for further research in chemical biology and pharmaceutical development. Its unique properties and versatile applications make it a valuable tool for drug discovery, but additional studies are needed to fully realize its therapeutic potential. Researchers are encouraged to explore its mechanisms of action, optimize its synthetic routes, and investigate its efficacy in preclinical models to pave the way for future clinical applications.